BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Robust NanoBIT®
Assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SmBIT Tag

Cat. No.: B15602181

Welcome to the technical support center for NanoBiT® assays. This resource provides
troubleshooting guides and frequently asked questions (FAQSs) to help researchers, scientists,
and drug development professionals overcome common challenges in cell line selection and
assay optimization.

Understanding the NanoBIiT® System

The NanoLuc® Binary Technology (NanoBiT®) is a two-subunit system based on NanoLuc®
luciferase, designed for the intracellular detection of protein-protein interactions (PPIs).[1][2] It
consists of a large subunit, LgBIiT (17.6 kDa), and a small subunit, SmBIT (11 amino acids).[1]
[2] These subunits are fused to your proteins of interest. When the target proteins interact, they
bring LgBIiT and SmBIT into close proximity, allowing them to form a functional enzyme that
generates a bright luminescent signal in the presence of the furimazine substrate.[1][2] The
subunits themselves have a very weak affinity for each other (KD = 190uM), which minimizes
background signal and ensures that luminescence is dependent on the interaction of the target
proteins.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Robust NanoBIiT® Assays].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602181#cell-line-selection-for-robust-nanobit-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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